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Compound of Interest

Compound Name: Jak1/tyk2-IN-1

Cat. No.: B15142297 Get Quote

Welcome to the technical support center for Jak1/tyk2-IN-1. This resource is designed to assist

researchers, scientists, and drug development professionals in troubleshooting and

understanding the variability in cellular responses observed during experiments with this dual

JAK1 and TYK2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Jak1/tyk2-IN-1?

A1: Jak1/tyk2-IN-1 is a small molecule inhibitor that targets the Janus kinase (JAK) family

members JAK1 and Tyrosine Kinase 2 (TYK2).[1] These kinases are crucial for the signaling of

various cytokines involved in inflammatory and immune responses.[1][2] By inhibiting JAK1 and

TYK2, this compound blocks the phosphorylation and activation of Signal Transducer and

Activator of Transcription (STAT) proteins, which in turn prevents the translocation of STATs to

the nucleus and the subsequent transcription of pro-inflammatory genes.[2]

Q2: Which cytokine signaling pathways are affected by Jak1/tyk2-IN-1?

A2: Given its dual specificity for JAK1 and TYK2, Jak1/tyk2-IN-1 primarily inhibits the signaling

of cytokines that utilize these kinases. This includes the pathways for Type I interferons (e.g.,

IFN-α), the IL-10 family, and the IL-12/IL-23 family of cytokines.[1][3] Inhibition of these

pathways can modulate the differentiation and function of various immune cells, including T

helper cells (Th1, Th2, and Th17).
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Q3: What is the selectivity profile of Jak1/tyk2-IN-1 against other JAK family members?

A3: While "Jak1/tyk2-IN-1" is designed to be a dual inhibitor of JAK1 and TYK2, like many

kinase inhibitors, it may exhibit some activity against other JAK family members, such as JAK2

and JAK3. The degree of selectivity is a critical factor in determining its cellular effects and

potential off-target toxicities. Below is a table with representative IC50 values for a potent and

selective dual JAK1/TYK2 inhibitor, which can be used as a reference point.

Quantitative Data Summary
Table 1: Representative Biochemical Potency and Selectivity of a Dual JAK1/TYK2 Inhibitor

Target Kinase IC50 (nM)

JAK1 17

TYK2 23

JAK2 77

JAK3 6494

Data is representative of a highly selective dual JAK1/TYK2 inhibitor and may not reflect the

exact values for "Jak1/tyk2-IN-1".[1]

Table 2: Representative Cellular Activity in Human Whole Blood Assays

Pathway (Stimulant) Cellular Target & Readout IC50 (nM)

Type I IFN (IFNα) pSTAT 30

IL-12 pSTAT4 65

IL-23 pSTAT3 120

IL-6 pSTAT1 (CD3+ cells) 81

Data is representative and demonstrates the translation from biochemical to cellular activity.[1]
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Signaling Pathway Diagram
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JAK1/TYK2 Signaling Pathway and Point of Inhibition
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General Workflow for Assessing Jak1/tyk2-IN-1 Cellular Potency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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